Cas no 2228579-29-9 (2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine)

• Product Name: 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine
• CAS No: 2228579-29-9
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5854273
• PubChem ID: 165645024
• Update Time: 2025-11-01

2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine
• EN300-1910168
• 2228579-29-9

• Inchi： 1S/C8H10BrNO/c1-4-2-7(9)11-8(4)5-3-6(5)10/h2,5-6H,3,10H2,1H3
• InChI Key： CSNIMFKNPLJBPS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2CC2N)O1

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine

Introduction to 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine (CAS No. 2228579-29-9)

2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine, identified by the CAS number 2228579-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amine derivatives, characterized by its unique structural framework, which includes a cyclopropane ring fused with a furan moiety. The presence of both bromine and methyl substituents on the furan ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine consists of a cyclopropanamine core linked to a 5-bromo-3-methylfuran unit. The cyclopropane ring is known for its high ring strain, which can be exploited in various chemical transformations, while the furan ring introduces oxygen heterogeneity, influencing electronic and steric properties. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Among these, furan derivatives have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The compound 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine represents an intriguing example of how structural modifications can lead to novel pharmacophores with enhanced efficacy.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products with known pharmacological effects. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against specific enzyme targets implicated in diseases such as cancer and neurodegeneration. The bromine substituent, in particular, has been strategically employed to facilitate palladium-catalyzed reactions, enabling the construction of complex polycyclic systems.

The pharmaceutical applications of 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine are still being explored, but preliminary findings suggest promising potential. Its ability to undergo diverse chemical transformations makes it an attractive candidate for medicinal chemists aiming to discover new drugs. The cyclopropane moiety, known for its unique electronic properties and ability to engage in non-classical interactions with biological targets, adds another layer of complexity that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry have also contributed to our understanding of how this compound might interact with biological systems. Molecular modeling studies have been employed to predict binding affinities and identify potential drug-like properties. These simulations have helped researchers optimize synthetic routes and predict the behavior of derivatives before experimental validation. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The synthesis of 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include the formation of the cyclopropane ring followed by functionalization at the furan unit. Recent methodologies have focused on greener and more efficient synthetic routes, reducing waste and improving yields. These advancements align with broader trends in sustainable chemistry, emphasizing the importance of environmentally conscious practices in pharmaceutical manufacturing.

In conclusion, 2-(5-bromo-3-methylfuran-2-yl)cyclopropan-1-amine (CAS No. 2228579-29) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.